![molecular formula C6H7F3N2O B1441338 [1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-yl]methanol CAS No. 1260379-38-1](/img/structure/B1441338.png)
[1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-yl]methanol
Overview
Description
“[1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-yl]methanol” is a chemical compound with the molecular formula C6H7F3N2O . It has a molecular weight of 180.13 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H7F3N2O/c7-6(8,9)4-11-5(3-12)1-2-10-11/h1-2,12H,3-4H2 . This code provides a detailed description of the compound’s molecular structure, including the number and arrangement of its atoms .
Physical And Chemical Properties Analysis
This compound has a molecular weight of 180.13 and is typically stored at 4 degrees Celsius . It is a powder in its physical form . More specific physical and chemical properties, such as melting point, boiling point, and solubility, are not provided in the search results.
Scientific Research Applications
Pyrazole Derivatives: Synthesis and Applications
Pyrazoles are recognized for their significant role in agrochemical and pharmaceutical sectors due to their bioactive potential. Novel pyrazole derivatives synthesized through various methods, including reactions in methanol, have shown diverse biological activities. These activities range from antimicrobial, antifungal, antiviral to antioxidant properties. Such derivatives are characterized by advanced synthetic strategies, highlighting their importance in medicinal chemistry and potential for various scientific applications (Sheetal et al., 2018).
Methanol in Scientific Research
Methanol's role as a fundamental chemical is well-documented, with applications extending from fuel production to serving as a key reactant in various chemical syntheses. It's utilized in producing hydrogen via methanol steam reforming, indicating its potential in energy-related applications. Furthermore, methanol's involvement in creating biofuels and as a clean-burning fuel alternative highlights its versatility in research focused on sustainable and renewable energy sources (A. Cybulski, 1994; G. García et al., 2021).
Trifluoromethylpyrazoles in Medicinal Chemistry
Trifluoromethylpyrazoles have garnered attention for their anti-inflammatory and antibacterial properties. The presence of a trifluoromethyl group, especially on specific positions of the pyrazole nucleus, is crucial for the activity profile of these compounds, suggesting that modifications such as those in could have significant implications for drug design and development (Kamalneet Kaur et al., 2015).
Safety and Hazards
Mechanism of Action
Biochemical Pathways
It’s worth noting that trifluoroethyl compounds have been found to have significant effects on biological processes, including protein folding and unfolding .
Pharmacokinetics
Understanding these properties is crucial for determining the compound’s bioavailability, which influences its effectiveness as a therapeutic agent .
Result of Action
More research is needed to understand the specific effects of this compound at the molecular and cellular levels .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other compounds can affect how [1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-yl]methanol interacts with its targets and performs its function . .
Properties
IUPAC Name |
[1-(2,2,2-trifluoroethyl)pyrazol-3-yl]methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7F3N2O/c7-6(8,9)4-11-2-1-5(3-12)10-11/h1-2,12H,3-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BBEOXYIIWAUVSW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(N=C1CO)CC(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7F3N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601230937 | |
Record name | 1H-Pyrazole-3-methanol, 1-(2,2,2-trifluoroethyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601230937 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1260379-38-1 | |
Record name | 1H-Pyrazole-3-methanol, 1-(2,2,2-trifluoroethyl)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1260379-38-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1H-Pyrazole-3-methanol, 1-(2,2,2-trifluoroethyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601230937 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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